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Executive Summary: 4-Bromoisoquinoline stands as a pivotal intermediate in the landscape of
pharmaceutical and chemical research. Its unique molecular architecture, featuring a reactive
bromine atom on the versatile isoquinoline scaffold, renders it an invaluable building block for
the synthesis of complex, biologically active molecules.[1] This guide provides an in-depth
exploration of 4-Bromoisoquinoline hydrobromide, the common salt form used for handling
and synthesis. We will dissect its molecular structure through spectroscopic and
crystallographic principles, detail robust synthetic protocols with mechanistic insights, and
explore its reactivity and applications, particularly in drug development. This document is
intended for researchers, chemists, and professionals in drug development who require a
technical and practical understanding of this key reagent.

The Isoquinoline Scaffold: A Privileged Structure in
Medicinal Chemistry

The isoquinoline core is a recurring motif in a vast array of natural products and synthetic
pharmaceuticals. This nitrogen-containing heterocycle is associated with a wide spectrum of
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biological activities, including antihypertensive, anti-inflammatory, antimicrobial, and antitumor
properties.[2] The structural rigidity and the specific arrangement of hydrogen bond donors and
acceptors make it an excellent scaffold for designing molecules that can interact with high
specificity with biological targets. The introduction of a bromine atom at the 4-position, as in 4-
Bromoisoquinoline, provides a crucial handle for synthetic chemists to elaborate upon this
privileged structure, enabling the construction of diverse molecular libraries for drug discovery.

[113]

The Molecular Structure of 4-Bromoisoquinoline
Hydrobromide

The hydrobromide salt of 4-Bromoisoquinoline is the most common commercial form, offering
improved stability and handling characteristics over the free base.

Chemical Identity and Properties

A summary of the key physicochemical properties of 4-Bromoisoquinoline is presented below.
The data for the hydrobromide salt will be similar, with the primary difference being the
increased molecular weight and altered solubility profile.

Property Value Source(s)
CAS Number 1532-97-4 [4][5]
Molecular Formula CoHeBrN [4115]
Molecular Weight 208.05 g/mol [41[5]
Melting Point 40-43 °C (for free base) [61[7]
Boiling Point 280-285 °C (for free base) [61[7]
Appearance Crystals / Crystalline Powder
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The structure of 4-Bromoisoquinoline hydrobromide consists of a protonated isoquinoline
ring and a bromide counter-ion. The protonation occurs at the nitrogen atom (N2), which bears
a positive formal charge. This ionic interaction is fundamental to the compound's solid-state
properties.

Caption: Molecular structure of 4-Bromoisoquinoline Hydrobromide.

Spectroscopic Signature

Spectroscopic methods are essential for confirming the identity and purity of 4-
Bromoisoquinoline hydrobromide.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton spectrum is characteristic. The protonation of the nitrogen atom leads
to a downfield shift of the adjacent protons (H1 and H3). The protons on the benzene ring
will appear in the aromatic region (typically 7.5-8.5 ppm). The specific chemical shifts and
coupling constants allow for unambiguous assignment of each proton. For instance, *H
NMR data for a related derivative, 4-Bromo-1-methoxy-3-(o-tolyl)isoquinoline, shows
aromatic protons in the range of 6 7.28-8.31 ppm.[9]

o 183C NMR: The carbon spectrum will show nine distinct signals corresponding to the nine
carbon atoms in the isoquinoline ring.[10] The carbon atom bonded to the bromine (C4)
will be significantly influenced by the halogen's electronegativity and will appear in a
characteristic region. The carbons adjacent to the protonated nitrogen (C1 and C3) will
also show distinct chemical shifts.

« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present. Key absorptions include C=C and C=N stretching vibrations within the
aromatic system (typically 1500-1620 cm~1). A broad absorption is expected in the 2500-
3000 cm~1 region, which is characteristic of the N+-H stretch of the hydrobromide salt.[4]

e Mass Spectrometry (MS): Under electron ionization (El), the mass spectrum will show a
prominent molecular ion peak (M*) for the free base (4-Bromoisoquinoline) at m/z 207/209,
with a characteristic isotopic pattern (approx. 1:1 ratio) due to the presence of the bromine
isotopes (7°Br and 81Br).[8][11] A key fragmentation pathway is the loss of the bromine atom,
leading to a fragment at m/z 128.[12]
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Crystallographic Insights

While a specific public crystal structure for 4-Bromoisoquinoline hydrobromide is not readily
available, extensive crystallographic data exists for isoquinoline derivatives.[2][13][14] In the
solid state, the 4-Bromoisoquinolinium cation and the bromide anion would be arranged in a
regular crystal lattice. The structure is stabilized by a combination of forces, including strong
N*-H---Br~ hydrogen bonds and m-1t stacking interactions between the aromatic rings of
adjacent isoquinolinium cations. These interactions dictate the crystal packing and influence
the material's physical properties, such as its melting point and solubility.

Synthesis and Mechanistic Considerations

Several methods exist for the synthesis of 4-Bromoisoquinoline. The choice of method often
depends on the desired scale, available starting materials, and tolerance for specific reaction
conditions.

Classical Approach: Electrophilic Bromination of
Isoquinoline

A well-established method involves the direct electrophilic bromination of isoquinoline, typically
starting from its hydrochloride or hydrobromide salt.[15] This method is robust and suitable for
large-scale production.

Causality Behind Experimental Choices:

o Starting Material: Using the isoquinoline salt (hydrochloride or hydrobromide) deactivates the
heterocyclic ring towards electrophilic attack less than the benzene ring, but the high
temperature forces the reaction.

e Solvent: High-boiling solvents like nitrobenzene are used to achieve the necessary reaction
temperature (around 180°C).[15]

o Reaction Conditions: The high temperature is required to overcome the deactivation of the
ring system by the protonated nitrogen and facilitate the electrophilic substitution. The
reaction proceeds via the addition of bromine, with the evolution of hydrogen halide gas.[15]

Experimental Protocol: Synthesis of 4-Bromoisoquinoline[15]
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Setup: In a flask equipped with a reflux condenser, dropping funnel, thermometer, and
mechanical stirrer, place isoquinoline hydrochloride (0.20 mole) and nitrobenzene (50 ml).

Heating: Stir the mixture and heat to approximately 180°C to obtain a clear solution.

Bromine Addition: Add bromine (0.22 mole) dropwise over about 1.5 hours, maintaining the
temperature at 180°C. Hydrogen chloride gas will evolve smoothly.

Reaction Monitoring: After the addition is complete, continue heating and stirring. The
reaction is monitored by the cessation of hydrogen chloride evolution, which typically takes
4-5 hours.

Workup: Cool the reaction mixture. The product, 4-bromoisoquinoline hydrobromide, will
crystallize. For further purification to the free base, a subsequent workup involving
neutralization and extraction is typically performed.[16]
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Caption: Workflow for the synthesis of 4-Bromoisoquinoline Hydrobromide.

Modern Metal-Free Synthesis
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Recent advancements have led to milder, metal-free synthetic routes. One such method
involves the brominative annulation of 2-alkynyl arylimidates.[9][17]

Causality Behind Experimental Choices:

o Advantages: This approach avoids the use of harsh high temperatures and heavy metals. It
features readily available chemicals, mild room-temperature conditions, and high functional
group tolerance.[9]

e Mechanism: The reaction utilizes a hypervalent iodine reagent (like PIDA) as a mild oxidant
and a simple bromide salt (like KBr) as the halogen source. These reagents generate a
transient bromoiodane in situ, which then mediates the cyclization and bromination of the
substrate to form the 4-bromoisoquinoline product in excellent yields.[9][17]

Chemical Reactivity and Synthetic Utility

The true value of 4-Bromoisoquinoline lies in its utility as a versatile synthetic intermediate. The
carbon-bromine bond at the C4 position is a prime site for a variety of chemical
transformations, most notably palladium-catalyzed cross-coupling reactions.

e Suzuki Coupling: Reaction with boronic acids to form C-C bonds, attaching new aryl or alkyl
groups at the C4 position.

o Heck Coupling: Reaction with alkenes to form substituted alkenes at C4.
» Buchwald-Hartwig Amination: Reaction with amines to form 4-aminoisoquinoline derivatives.

e Nucleophilic Aromatic Substitution (SNAAr): The bromine can be displaced by strong
nucleophiles. For example, ammonolysis can convert 4-bromoisoquinoline into 4-
aminoisoquinoline.[16]
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Caption: Synthetic utility of 4-Bromoisoquinoline as a versatile building block.

Handling, Safety, and Storage

As with any laboratory chemical, proper handling of 4-Bromoisoquinoline hydrobromide is
paramount. Information is derived from Safety Data Sheets (SDS).[18][19][20]
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Hazard Category Precautionary Statement Source(s)

Acute Toxicity Harmful if swallowed. [18][20]

) o Causes skin irritation. Wear
Skin Irritation _ _ [18][19][20]
protective gloves and clothing.

o Causes serious eye irritation.
Eye Irritation ) [18][19][20]
Wear eye/face protection.

May cause respiratory
Respiratory Irritation irritation. Use only in a well- [18]
ventilated area.

Wash hands thoroughly after
_ handling. Do not eat, drink, or
Handling . . [18][19]
smoke when using this

product. Avoid generating dust.

Store in a cool, dry, well-
ventilated place. Keep

Storage ) ) [19][20]
container tightly closed. Store

locked up.

Self-Validating Protocol for Handling: Always consult the most recent Safety Data Sheet (SDS)
from your supplier before use.[19] When weighing or transferring the solid, perform the
operation in a chemical fume hood to avoid inhalation of dust.[18] Ensure appropriate Personal
Protective Equipment (PPE), including nitrile gloves, a lab coat, and chemical safety goggles, is
worn at all times.[19] In case of accidental contact, follow the first-aid measures outlined in the
SDS.[20][21]

Conclusion

4-Bromoisoquinoline hydrobromide is more than just a chemical compound; it is an enabling
tool for innovation in medicinal chemistry and materials science. Its well-defined molecular
structure, confirmed by a suite of spectroscopic techniques, provides a reliable foundation for
its use in complex synthetic endeavors. With both classical and modern synthetic routes
available, its accessibility is assured. The strategic placement of the bromine atom unlocks a
vast potential for chemical diversification, solidifying the role of 4-Bromoisoquinoline as a
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cornerstone intermediate for the development of novel therapeutic agents and functional
materials.

References

e PrepChem. (n.d.). Synthesis of 4-Bromoisoquinoline. Retrieved from PrepChem.com. [Link]

o ResearchGate. (n.d.). A Selective Synthesis of 4-Bromoisoquinoline and 4-
Bromoisquinolone. Retrieved from ResearchGate. [Link]

e Vrabel, V., Svorc, L., Sivy, J., Marchalin, S., & Safar, P. (2018). Structural characterization
and crystal packing of the isoquinoline derivative. European Journal of Chemistry, 9(3), 189-
193. [Link]

* ResearchGate. (n.d.). Crystal structures of the isoquinoline derivatives. Retrieved from
ResearchGate. [Link]

e ACS Publications. (2024). Metal-Free Synthesis of 4-Bromoisoquinolines through
Brominative Annulation of 2-Alkynyl Arylimidate Using In Situ-Generated Transient
Bromoiodane. The Journal of Organic Chemistry. [Link]

e Quick Company. (n.d.). A Process For The Synthesis Of 4 Fluoro Isoquinoline. Retrieved
from quickcompany.in. [Link]

» MDPI. (2019). Synthesis and Fluorescent Properties of Novel Isoquinoline Derivatives.
Molecules, 24(15), 2729. [Link]

e Ningbo Inno Pharmchem Co., Ltd. (n.d.). 4-Bromoisoquinoline: A Cornerstone in
Pharmaceutical Intermediate Development. Retrieved from pharma-chemical.com. [Link]

e Ningbo Inno Pharmchem Co., Ltd. (n.d.). 4-Bromoisoquinoline: A Global Perspective on
Synthesis and Supply Chains. Retrieved from pharma-chemical.com. [Link]

e ResearchGate. (2017). Synthesis, crystallographic characterization, molecular docking and
biological activity of isoquinoline derivatives. Retrieved from ResearchGate. [Link]

» ResearchGate. (2010). Crystal Structure of Isoquinoline Derivatives. Retrieved from
ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.prepchem.com/synthesis-of-4-bromoisoquinoline/
https://www.researchgate.net/publication/257545934_A_Selective_Synthesis_of_4-Bromoisoquinoline_and_4-Bromoisquinolone
https://doi.org/10.5155/eurjchem.9.3.189-193.1758
https://www.researchgate.net/figure/Crystal-structures-of-the-isoquinoline-derivatives-a-3-a-b-3-d-c-3-e-d-3-f-e-3-g-f_fig3_333066373
https://pubs.acs.org/doi/10.1021/acs.joc.0c00843
https://www.quickcompany.in/patents/a-process-for-the-synthesis-of-4-fluoro-isoquinoline-1333-mum-2013
https://www.mdpi.com/1420-3049/24/15/2729
https://www.pharma-chemical.com/news/4-bromoisoquinoline-a-cornerstone-in-pharmaceutical-intermediate-development-1008738.html
https://www.pharma-chemical.com/news/4-bromoisoquinoline-a-global-perspective-on-synthesis-and-supply-chains-1008739.html
https://www.researchgate.net/publication/320127598_Synthesis_crystallographic_characterization_molecular_docking_and_biological_activity_of_isoquinoline_derivatives
https://www.researchgate.net/publication/285786733_Crystal_Structure_of_Isoquinoline_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11836565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (n.d.). 4-Bromoisoquinoline. Retrieved from PubChem. [Link]

e NIST. (n.d.). Isoquinoline, 4-bromo-. Retrieved from the NIST Chemistry WebBook. [Link]
e ChemSynthesis. (n.d.). 4-bromoisoquinoline. Retrieved from ChemSynthesis. [Link]

+ J&K Scientific LLC. (n.d.). 4-Bromoisoquinoline, 98%. Retrieved from J&K Scientific. [Link]

e ACS Publications. (n.d.). Metal-Free Synthesis of 4-Bromoisoquinolines through Brominative
Annulation of 2-Alkynyl Arylimidate Using In Situ-Generated Transient Bromoiodane.
Retrieved from ACS Publications. [Link]

+ Knowledge. (2023). What are the applications of 8-bromoisoquinoline? Retrieved from
Knowledge. [Link]

¢ SpectraBase. (n.d.). 4-Bromo-isoquinoline - MS (GC). Retrieved from SpectraBase. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. nbinno.com [nbinno.com]

e 2. mdpi.com [mdpi.com]

e 3. nbinno.com [nbinno.com]

e 4. 4-Bromoisoquinoline | C9H6BrN | CID 73743 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. 4-Bromoisoquinoline | CAS 1532-97-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
e 6. 4-Bromoisoquinoline | 1532-97-4 [chemicalbook.com]

e 7. chemsynthesis.com [chemsynthesis.com]

e 8. Isoquinoline, 4-bromo- [webbook.nist.gov]

e 9. pubs.acs.org [pubs.acs.org]

e 10. 4-Bromoisoquinoline(1532-97-4) 13C NMR [m.chemicalbook.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/73743
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1532974&Mask=200
https://www.chemsynthesis.com/base/chemical-structure-12829.html
https://www.jk-scientific.com/en/4-Bromoisoquinoline-1532-97-4-277189.html
https://pubs.acs.org/doi/abs/10.1021/acs.joc.0c00843
https://www.knowledge-trans.com/news/what-are-the-applications-of-8-bromoisoquinoline-81678237.html
https://spectrabase.com/spectrum/EGpTSiFFi13
https://www.benchchem.com/product/b11836565?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/pesticide-intermediates/4-bromoisoquinoline-a-cornerstone-in-pharmaceutical-intermediate-development-yb
https://www.mdpi.com/1420-3049/24/22/4070
https://www.nbinno.com/article/pesticide-intermediates/4-bromoisoquinoline-a-global-perspective-on-synthesis-and-supply-chains-yb
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromoisoquinoline
https://www.scbt.com/p/4-bromoisoquinoline-1532-97-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7457317.htm
https://www.chemsynthesis.com/base/chemical-structure-10983.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H6BrN/c10-9-6-11-5-7-3-1-2-4-8(7)9/h1-6H
https://pubs.acs.org/doi/10.1021/acs.joc.4c02867
https://m.chemicalbook.com/SpectrumEN_1532-97-4_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11836565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 11. spectrabase.com [spectrabase.com]
e 12. researchgate.net [researchgate.net]

e 13. Structural characterization and crystal packing of the isoquinoline derivative | European
Journal of Chemistry [eurjchem.com]

e 14. researchgate.net [researchgate.net]

e 15. prepchem.com [prepchem.com]

e 16. A Process For The Synthesis Of 4 Fluoro Isoquinoline [quickcompany.in]
e 17. pubs.acs.org [pubs.acs.org]

o 18. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 19. fishersci.com [fishersci.com]

o 20. assets.thermofisher.cn [assets.thermofisher.cn]

e 21. 4-Bromoisoquinoline(1532-97-4)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-
Bromoisoquinoline Hydrobromide: Structure, Synthesis, and Application]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b11836565/docs#a-
comprehensive-technical-guide-to-4-bromoisoquinoline-hydrobromide-structure-synthesis-
and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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